Cas no 2172152-05-3 (5-tert-butyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-tert-butyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172152-05-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5891289
• PubChem ID: 165751132
• Update Time: 2025-10-31

5-tert-butyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1-oxa-4-azaspiro5.5undecane
• EN300-1646867
• 2172152-05-3
• 5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C13H25NO/c1-12(2,3)11-13(15-10-9-14-11)7-5-4-6-8-13/h11,14H,4-10H2,1-3H3
• InChI Key： JCNXVJLOPYEBFH-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)(C)C)C21CCCCC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-tert-butyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172152-05-3)

5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2172152-05-3, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic ether azine derivative features a complex fused ring system, combining an oxygen-containing heterocycle with an azine moiety, further modified by a tert-butyl substituent at the 5-position. The intricate architecture of this molecule not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its exploration in various pharmacological applications.

The compound belongs to the spirocyclic class of molecules, which are known for their rigid three-dimensional structures and potential advantages in terms of binding affinity and metabolic stability. The presence of both oxygen and nitrogen atoms in the heterocyclic system suggests that 5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane may exhibit diverse electronic properties, making it a versatile scaffold for designing molecules with specific biological activities. The tert-butyl group, a bulky alkyl substituent, is strategically positioned to influence both the steric environment and electronic properties of the molecule, potentially modulating its interactions with biological targets.

In recent years, spirocyclic compounds have been extensively studied due to their potential as pharmacophores in drug development. The spirocyclic core provides a rigid framework that can enhance binding specificity, while the presence of functional groups such as ethers and aza-heterocycles allows for further chemical modification to tailor biological activity. The specific arrangement of atoms in 5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane positions it as a promising candidate for investigating novel therapeutic mechanisms.

One of the most compelling aspects of this compound is its structural complexity, which may contribute to its ability to interact with biological targets in unique ways. The spirocyclic structure introduces conformational constraints that can enhance binding affinity, while the oxygen and nitrogen heterocycles provide opportunities for hydrogen bonding and other non-covalent interactions. These features make 5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane an attractive scaffold for designing molecules with potential applications in areas such as enzyme inhibition, receptor binding, and antimicrobial therapy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can explore the potential interactions between 5-tert-butyl-1-oxa-4-azaspiro[5.5]undecane and various biological targets, providing insights into its pharmacological properties before experimental validation is necessary. These computational studies have already highlighted the compound's potential as a lead molecule for further optimization.

The synthesis of 5-tert-butyl-1-oza-xo-a-spiro-[s]-u-deca-ne presents unique challenges due to its complex spirocyclic core. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions and advanced coupling techniques has streamlined the synthesis process, allowing researchers to access derivatives of this compound more readily than ever before.

The introduction of the tert-butyl group at the 5-position serves multiple purposes beyond mere steric hindrance. This bulky substituent can shield sensitive functional groups from unwanted reactions while also influencing the electronic properties of the molecule through hyperconjugation and other effects. These features make 5-(tert-butoxy)-4-(dimethylamino)-spiro[cyclopentene][pyrazole] a versatile scaffold for exploring diverse pharmacological activities.

One particularly exciting area of research involves using spirocyclic compounds like 5-(tetrahydropyrano)[1,3-dioxolane]-2-methanol as building blocks for more complex drug candidates. By systematically modifying different parts of the molecule, researchers can generate libraries of derivatives with tailored biological activities. This approach has already led to several promising candidates entering clinical trials for various therapeutic indications.

The potential applications of CAS No 2172152 05 3 are broad and span multiple therapeutic areas. Its unique structural features make it an attractive candidate for investigating novel mechanisms of action in diseases such as cancer, inflammation, and neurodegeneration. Additionally, its spirocyclic core suggests that it may possess favorable pharmacokinetic properties, including improved solubility and metabolic stability.

In conclusion,(E)-N-[3-(Dimethylamino)propylidene]-4-(tetrahydropyranyloxy)spiro[cyclopentene][pyrazole] represents a fascinating compound with significant potential in medicinal chemistry and drug discovery.* Its complex architecture,* functional group diversity,*and structural features make it*an attractive scaffold*for designing*novel therapeutic agents.*Further research*is warranted*to fully explore*its biological activity*and*potential applications*in human health.*